Cas no 644964-55-6 (Benzamide, N-(9-anthracenylmethyl)-4-bromo-)
644964-55-6 structure
Product Name:Benzamide, N-(9-anthracenylmethyl)-4-bromo-
CAS No:644964-55-6
MF:C22H16BrNO
MW:390.27254486084
CID:423763
PubChem ID:11269289
Update Time:2025-04-19
Benzamide, N-(9-anthracenylmethyl)-4-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-(9-anthracenylmethyl)-4-bromo-
- N-(anthracen-9-ylmethyl)-4-bromobenzamide
- 644964-55-6
- DTXSID60460722
-
- Inchi: 1S/C22H16BrNO/c23-18-11-9-15(10-12-18)22(25)24-14-21-19-7-3-1-5-16(19)13-17-6-2-4-8-20(17)21/h1-13H,14H2,(H,24,25)
- InChI Key: GKZOGAZKNSUJFG-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(NCC1C2C=CC=CC=2C=C2C=CC=CC=12)=O
Computed Properties
- Exact Mass: 389.04158
- Monoisotopic Mass: 389.04153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Benzamide, N-(9-anthracenylmethyl)-4-bromo- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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